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Compound of Interest

Compound Name: Florosenine

cat. No.: 8232019

Florosenine: A Technical Overview

CAS Number: 16958-30-8

Introduction

Florosenine is a pyrrolizidine alkaloid, a class of naturally occurring compounds known for
their significant biological activities. This technical guide provides a comprehensive overview of
the available scientific information on Florosenine, focusing on its chemical properties, and
biological significance. The information is intended for researchers, scientists, and
professionals in the field of drug development and natural product chemistry.

Chemical Properties

A summary of the key chemical identifiers and properties of Florosenine is presented in the

table below.
Property Value
CAS Number 16958-30-8
Molecular Formula C21H29NOs
Molecular Weight 423.46 g/mol
Class Pyrrolizidine Alkaloid
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Synthesis and Isolation
Natural Source

Florosenine is known to be isolated from various species of the genus Senecio, which are
widely distributed flowering plants.

General Isolation Protocol for Pyrrolizidine Alkaloids
from Senecio Species

While a specific, detailed protocol for the isolation of Florosenine is not readily available in
public literature, a general methodology for extracting pyrrolizidine alkaloids from Senecio plant
material is outlined below. This process typically involves several stages of extraction and
purification.

Experimental Workflow for Pyrrolizidine Alkaloid Isolation

Click to download full resolution via product page

A generalized workflow for the isolation of pyrrolizidine alkaloids from Senecio species.

Methodology:

o Extraction: The dried and powdered plant material is subjected to extraction with a suitable
organic solvent, typically methanol or ethanol, using methods such as maceration or Soxhlet
extraction.

o Acid-Base Extraction: The resulting crude extract is then subjected to an acid-base
partitioning process. The extract is acidified to protonate the alkaloids, making them water-
soluble. The aqueous layer is then washed with an organic solvent to remove neutral and
acidic impurities. Subsequently, the aqueous layer is basified to deprotonate the alkaloids,
which are then extracted into an immiscible organic solvent.
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o Chromatographic Purification: The crude alkaloid fraction is further purified using
chromatographic techniques. Column chromatography over silica gel or alumina is a
common first step.

 Final Purification: Final purification to obtain Florosenine is typically achieved through
preparative high-performance liquid chromatography (HPLC).

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, Mass Spectrometry, and IR) for
Florosenine are not widely available in the public domain. For definitive structural elucidation
and characterization, researchers would need to acquire these spectra on a purified sample.

Biological Activity and Mechanism of Action

Pyrrolizidine alkaloids as a class are known for their significant biological effects, most notably
hepatotoxicity (toxicity to the liver). The toxicity is generally attributed to the metabolic
activation of the pyrrolizidine nucleus in the liver.

General Mechanism of Pyrrolizidine Alkaloid-Induced
Hepatotoxicity

The general signaling pathway for the metabolic activation and subsequent toxicity of many
pyrrolizidine alkaloids is depicted below. It is important to note that the specific targets and
pathways for Florosenine have not been elucidated.

Hypothesized Signaling Pathway for Pyrrolizidine Alkaloid Toxicity
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A generalized pathway for the metabolic activation and toxicity of pyrrolizidine alkaloids.
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Pathway Description:
o Uptake and Metabolism: Pyrrolizidine alkaloids are transported to the liver.

o Metabolic Activation: In the hepatocytes, they are metabolized by cytochrome P450 enzymes
into highly reactive pyrrolic esters.

o Macromolecular Adduction: These reactive metabolites can then form covalent bonds
(adducts) with cellular macromolecules such as DNA and proteins.

o Cellular Damage: The formation of these adducts disrupts normal cellular function, leading to
cellular damage, apoptosis (programmed cell death), and ultimately hepatotoxicity.

Conclusion

Florosenine is a pyrrolizidine alkaloid with a confirmed chemical identity. However, a
comprehensive understanding of its synthesis, detailed experimental protocols for its isolation,
full spectroscopic characterization, and specific biological activities and mechanisms of action
remains an area for further research. The information provided in this guide is based on the
currently available public data and general knowledge of the pyrrolizidine alkaloid class.
Researchers are encouraged to conduct further studies to fully elucidate the properties and
potential applications of this compound.

« To cite this document: BenchChem. [What is the CAS number for Florosenine]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b232019#what-is-
the-cas-number-for-florosenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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